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Compound of Interest

Compound Name: YS 035 hydrochloride

Cat. No.: B1662548 Get Quote

YS 035 Hydrochloride Technical Support Center
This technical support center provides guidance on the stability and storage of YS 035
hydrochloride, along with troubleshooting for common experimental issues.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid YS 035 hydrochloride?

A1: Solid YS 035 hydrochloride should be stored at -20°C in a desiccated environment.[1]

Under these conditions, the compound is reported to be stable for at least four years.[2]

Q2: How should I prepare stock solutions of YS 035 hydrochloride?

A2: YS 035 hydrochloride is soluble in various solvents. For biological experiments, it is

recommended to prepare a concentrated stock solution in a suitable solvent like DMSO or

ethanol and then dilute it with your aqueous experimental medium. For example, you can

dissolve the compound in DMSO to make a 5 mg/mL stock solution.[2]

Q3: How stable is YS 035 hydrochloride in aqueous solutions?

A3: There is limited specific data on the long-term stability of YS 035 hydrochloride in

aqueous solutions. As a general precaution for hydrochloride salts of tertiary amines, it is

advisable to prepare fresh aqueous solutions for each experiment or store them for short

periods at 2-8°C. The stability of similar compounds in aqueous solutions can be pH-
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dependent. For instance, hydralazine hydrochloride, another amine-containing compound,

exhibits maximum stability around pH 3.5.[3]

Q4: Is YS 035 hydrochloride sensitive to light?

A4: Specific photostability data for YS 035 hydrochloride is not readily available. However,

related compounds such as verapamil, which also contains dimethoxybenzene moieties, are

known to undergo photodegradation.[4] Therefore, it is prudent to protect solutions of YS 035
hydrochloride from light by using amber vials or by covering the containers with aluminum foil.

Troubleshooting Guide
Issue Possible Cause Recommended Action

Inconsistent experimental

results

Degradation of YS 035

hydrochloride in stock or

working solutions.

Prepare fresh solutions before

each experiment. Store stock

solutions in small aliquots at

-20°C or -80°C to minimize

freeze-thaw cycles. Protect

solutions from light.

Precipitation of the compound

in aqueous media

Low solubility or exceeding the

solubility limit in the final buffer.

Ensure the final concentration

of the organic solvent (e.g.,

DMSO) is low and compatible

with your experimental system.

Consider using a different

solvent for the stock solution or

gently warming the solution.

Loss of compound activity over

time

Potential hydrolysis or

oxidation of the compound.

Use high-purity solvents and

degassed buffers to minimize

oxidative degradation. For

aqueous solutions, consider

using buffers at a slightly acidic

pH if compatible with your

assay.
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Storage and Stability of Solid YS 035 Hydrochloride

Parameter Recommendation Reference

Storage Temperature -20°C [1]

Storage Conditions Desiccated [1]

Shelf Life ≥ 4 years [2]

Solubility of YS 035 Hydrochloride

Solvent Solubility Reference

Water 100 mM

DMF 1 mg/mL [2]

DMSO 5 mg/mL [2]

PBS (pH 7.2) 5 mg/mL [2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Weigh out a precise amount of YS 035 hydrochloride (Molecular Weight: 395.93 g/mol ).

Add the appropriate volume of high-purity, anhydrous DMSO to achieve a final concentration

of 10 mM.

Vortex or sonicate briefly until the compound is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes in amber vials.

Store the aliquots at -20°C or -80°C.

Protocol 2: General Forced Degradation Study
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This protocol provides a general framework for assessing the stability of YS 035
hydrochloride under stress conditions. The extent of degradation can be analyzed by a

suitable analytical method like HPLC.

Acid Hydrolysis: Dissolve YS 035 hydrochloride in 0.1 M HCl and incubate at 60°C for 24

hours.

Base Hydrolysis: Dissolve YS 035 hydrochloride in 0.1 M NaOH and incubate at 60°C for

24 hours.

Oxidative Degradation: Dissolve YS 035 hydrochloride in a solution of 3% hydrogen

peroxide and incubate at room temperature for 24 hours.

Thermal Degradation: Expose the solid compound to 105°C for 24 hours.

Photodegradation: Expose a solution of YS 035 hydrochloride to a light source that

provides both UV and visible light, as per ICH Q1B guidelines.

Analyze the stressed samples against a control sample (stored under recommended

conditions) to determine the percentage of degradation.

Visualizations

Solution Preparation Experimental Use

Weigh YS 035 HCl Dissolve in appropriate solvent (e.g., DMSO) Aliquot into single-use vials Store at -20°C or -80°C Thaw a single aliquot Dilute to final concentration in assay buffer Use immediately in experiment

Click to download full resolution via product page

Caption: Recommended workflow for the preparation and use of YS 035 hydrochloride
solutions.
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Key Functional Groups

Potential Degradation Pathways

YS 035 Hydrochloride

Tertiary Amine Dimethoxybenzene

Hydrolysis of Amine Salt Oxidation of Amine Photodegradation of Aromatic Rings Thermal Cleavage of Methoxy Groups

Click to download full resolution via product page

Caption: Potential degradation pathways of YS 035 hydrochloride based on its functional

groups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1662548?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

